5-chloro-N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H19ClN4O2S/c1-11-8-12(2)23(22-11)18-21-14(10-26-18)6-7-20-17(24)15-9-13(19)4-5-16(15)25-3/h4-5,8-10H,6-7H2,1-3H3,(H,20,24)
• InChI Key: MLVPFKAQJBVNPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C18H19ClN4O2S
• Molecular Weight: 390.9 g/mol

Description

The compound "5-chloro-N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-methoxybenzamide" is a derivative of benzamide with potential pharmacological properties. While the specific compound is not directly mentioned in the provided papers, similar compounds with structural variations have been synthesized and studied for their biological activities. For instance, compounds with the core structure of methoxybenzamide have been explored for their antiproliferative activity against various cancer cell lines , anti-inflammatory activities , and as ligands for dopamine receptors . These studies suggest that the compound may also possess significant biological activities due to the presence of similar functional groups

Scientific Research Applications

Structural Analysis and Synthesis

• The structure of related pyrazole derivatives has been analyzed, highlighting the planarity of the molecule's core and its intramolecular interactions, which play a crucial role in its chemical reactivity and potential bioactivity. Such structural insights are fundamental for understanding the compound's interaction with biological targets (Rodier et al., 1994).

Pharmacological Evaluation

• New derivatives of similar compounds have been designed and synthesized, showing significant pharmacological effects, such as anticonvulsant activity, which is mediated through their interaction with benzodiazepine receptors. These findings suggest the potential for derivatives of 5-chloro-N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-methoxybenzamide to serve as therapeutic agents in treating neurological disorders (Faizi et al., 2017).

Anticancer Properties

• Research on analogs of 5-chloro-N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-methoxybenzamide has demonstrated promising cytotoxic properties against various cancer cell lines. This highlights the potential use of such compounds in cancer chemotherapy, paving the way for the development of new anticancer agents (Noushini et al., 2013).

Anti-inflammatory and Analgesic Activities

• The synthesis and evaluation of pyrazole derivatives related to 5-chloro-N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-methoxybenzamide have shown that these compounds possess less toxicity and good anti-inflammatory activities. This suggests their potential as safer alternatives for treating inflammation-related disorders (Abdulla et al., 2014).

Molecular Modeling and Synthetic Pathways

• Advanced molecular modeling and synthetic pathways have been explored for compounds within the same chemical family, demonstrating the versatility and potential for creating novel therapeutic agents with enhanced biological activities (Karabulut et al., 2014).